![molecular formula C30H30N2O6 B611939 ZINC08383544 CAS No. 618361-63-0](/img/no-structure.png)
ZINC08383544
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Overview
Description
Scientific Research Applications
ZINC Database and Ligand Discovery
ZINC is a free public resource crucial for ligand discovery, containing millions of molecules relevant to biology. This database aids in the discovery of compounds like ZINC08383544 by offering searches based on various criteria, including biological activity. It's a key tool in the scientific research applications of compounds such as this compound (Irwin et al., 2012).
Zinc in Biogeosciences
Research on zinc isotopes, like this compound, explores their role as vital elements in living organisms and their potential as biogeochemical tracers. This research is essential for understanding biological and environmental processes, highlighting the scientific applications of zinc isotopes in various studies (Cloquet et al., 2008).
Fluorescent Detection in Biological Systems
The development of fluorescent probes for zinc, including this compound, has advanced zinc neurochemistry and other biological studies. These probes are instrumental in in vivo monitoring of zinc, showcasing the scientific applications of this compound in biomedical imaging and research (Jiang & Guo, 2004).
Biomedical Applications of Zinc Oxide
Zinc oxide, closely related to zinc compounds like this compound, has significant applications in biomedical fields. Its biocompatibility and economic viability make it a promising candidate in anticancer, antibacterial, and antidiabetic treatments, as well as bioimaging (Jiang, Pi, & Cai, 2018).
Zinc as a Bioabsorbable Material
Research on zinc, including its derivatives like this compound, indicates its potential as a bioabsorbable material, particularly in applications like bioabsorbable cardiac stents. This highlights its role in the development of new biomaterials (Bowen, Drelich, & Goldman, 2013).
Mechanism of Action
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ZINC08383544 involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-bromo-2-fluoroaniline", "2,3-dichloro-5,6-dicyanobenzoquinone", "Sodium hydride", "Dimethylformamide", "Methanol", "Water" ], "Reaction": [ "Step 1: 4-bromo-2-fluoroaniline is reacted with 2,3-dichloro-5,6-dicyanobenzoquinone in the presence of sodium hydride and dimethylformamide to form an intermediate product.", "Step 2: The intermediate product is then treated with methanol and water to yield the final product, ZINC08383544." ] } | |
618361-63-0 | |
Molecular Formula |
C30H30N2O6 |
Molecular Weight |
514.58 |
IUPAC Name |
4-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)-3-hydroxy-5-[4-(pentyloxy)phenyl]-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one |
InChI |
InChI=1S/C30H30N2O6/c1-2-3-4-14-36-23-10-7-21(8-11-23)27-26(28(33)22-9-12-24-25(17-22)38-16-15-37-24)29(34)30(35)32(27)19-20-6-5-13-31-18-20/h5-13,17-18,27,34H,2-4,14-16,19H2,1H3 |
InChI Key |
UEEMPANMROSHCK-UHFFFAOYSA-N |
SMILES |
O=C1N(CC2=CC=CN=C2)C(C3=CC=C(OCCCCC)C=C3)C(C(C4=CC=C(OCCO5)C5=C4)=O)=C1O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ZINC-08383544; ZINC 08383544; ZINC08383544 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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